Cas no 1252855-82-5 (N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252855-82-5
• MF: C₂₁H₂₅N₃O₂S₂
• MW: 415.572102308273
• CID: 5459750
• Update Time: 2025-05-25

N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-(4-butylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028849
• N-(4-butylphenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(4-Butylphenyl)-2-[(3,4-dihydro-4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• Inchi： 1S/C21H25N3O2S2/c1-3-5-6-15-7-9-16(10-8-15)22-18(25)14-28-21-23-17-11-13-27-19(17)20(26)24(21)12-4-2/h7-11,13H,3-6,12,14H2,1-2H3,(H,22,25)
• InChI Key： DIOVGFQTQLXSIS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CCCC)=O)C1=NC2C=CSC=2C(N1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 576
• XLogP3: 5.5
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1252855-82-5, known as N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways and its potential as a building block for novel therapeutic agents.

The molecular structure of N-(4-butylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is characterized by a thienopyrimidine core, which is a heterocyclic system known for its stability and reactivity. The presence of the sulfanyl group (-S-) and the acetamide moiety further enhances its functional versatility. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, making it a valuable compound in drug discovery efforts.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce the environmental footprint of production. The compound's synthesis involves a series of carefully orchestrated reactions, including nucleophilic substitutions and cyclizations, which underscore the complexity and precision required in its preparation.

In terms of applications, N-(4-butylphenyl)-2-{...}acetamide has shown promise in targeting specific cellular pathways associated with diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in these pathways, suggesting potential therapeutic benefits. Furthermore, its structural flexibility allows for modifications that could enhance bioavailability and efficacy, making it a strong candidate for further development.

From a materials science perspective, this compound exhibits interesting electronic properties due to its aromatic system and sulfur-containing functional groups. These properties make it a candidate for applications in organic electronics, such as semiconductors and conductive polymers. Ongoing research is exploring its potential as a component in next-generation electronic devices.

In conclusion, N-(4-butylphenyl)-2-{...}acetamide (CAS No. 1252855-82-) represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advances in synthesis and application research, positions it as a significant player in both pharmacological and materials-based innovations. As research continues to uncover its full potential, this compound is poised to make substantial contributions to scientific progress.